Cas no 1499810-77-3 (3-Oxetaneacetic acid, α-ethyl-)

• Product Name: 3-Oxetaneacetic acid, α-ethyl-
• CAS No: 1499810-77-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5295761
• PubChem ID: 82594518
• Update Time: 2025-10-28

3-Oxetaneacetic acid, α-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetaneacetic acid, α-ethyl-
• 2-(oxetan-3-yl)butanoic acid
• 1499810-77-3
• EN300-783194

• Inchi： 1S/C7H12O3/c1-2-6(7(8)9)5-3-10-4-5/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： FUNIOTVRTIYHSC-UHFFFAOYSA-N
• SMILES： O1CC(C(CC)C(O)=O)C1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 269.0±13.0 °C(Predicted)
• pka: 4.42±0.10(Predicted)

Additional information on 3-Oxetaneacetic acid, α-ethyl-

Introduction to 3-Oxetaneacetic acid, α-ethyl- (CAS No. 1499810-77-3)

3-Oxetaneacetic acid, α-ethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1499810-77-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the oxetane family, a class of heterocyclic ethers characterized by a three-membered ring containing one oxygen atom and two carbon atoms. The presence of an ethyl group at the α-position enhances its utility in synthetic chemistry and medicinal applications.

The structural uniqueness of 3-Oxetaneacetic acid, α-ethyl- lies in its ability to undergo ring-opening reactions under specific conditions, making it a valuable intermediate in the synthesis of more complex molecules. This property is particularly exploited in the pharmaceutical industry, where such intermediates serve as building blocks for drug candidates targeting various therapeutic areas.

In recent years, there has been growing interest in oxetane derivatives due to their versatile reactivity and potential biological activities. The ethyl-substituted version of 3-Oxetaneacetic acid has been extensively studied for its role in the development of novel bioactive compounds. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and improved pharmacokinetic profiles.

One of the most compelling aspects of 3-Oxetaneacetic acid, α-ethyl- is its application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological processes, including viral replication and inflammation. By modifying the oxetane core with an ethyl group, chemists have been able to create inhibitors that are more selective and potent. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain proteases, making them promising candidates for further development into therapeutic agents.

The pharmaceutical industry has also explored the use of 3-Oxetaneacetic acid, α-ethyl- in the synthesis of non-peptide-based inhibitors. These inhibitors are often preferred over peptide-based ones due to their improved stability and oral bioavailability. The oxetane ring's ability to undergo nucleophilic attack allows for facile introduction of various functional groups, enabling the creation of molecules with tailored properties. This flexibility has been instrumental in developing inhibitors that target specific residues within the active site of enzymes.

Moreover, 3-Oxetaneacetic acid, α-ethyl- has found applications in materials science and polymer chemistry. Its unique reactivity makes it an excellent monomer for creating polymers with specific properties. For example, polymers derived from this compound have shown promise as biodegradable materials due to their ability to undergo hydrolysis under physiological conditions.

Recent advancements in synthetic methodologies have further expanded the utility of 3-Oxetaneacetic acid, α-ethyl-. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the introduction of complex substituents onto the oxetane ring with high efficiency. These techniques have allowed researchers to access novel derivatives with enhanced biological activity and improved pharmacokinetic profiles.

The use of computational chemistry has also played a pivotal role in understanding the reactivity and properties of 3-Oxetaneacetic acid, α-ethyl-. Molecular modeling studies have provided insights into how different substituents affect the compound's conformation and interactions with biological targets. These insights have guided synthetic efforts toward designing more effective drug candidates.

In conclusion, 3-Oxetaneacetic acid, α-ethyl- (CAS No. 1499810-77-3) is a versatile compound with significant applications in pharmaceutical research and industrial chemistry. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.